Ammonium 2-(ethoxycarbonyl)benzene-1-sulfonate

• Molecular Formula: C9H13NO5S
• Molecular Weight: 247.27 g/mol
• IUPAC Name: azanium;2-ethoxycarbonylbenzenesulfonate
• InChI: InChI=1S/C9H10O5S.H3N/c1-2-14-9(10)7-5-3-4-6-8(7)15(11,12)13;/h3-6H,2H2,1H3,(H,11,12,13);1H3
• InChI Key: PIEVLKQFOVFAFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1S(=O)(=O)[O-].[NH4+]

Description

Ammonium 2-(ethoxycarbonyl)benzene-1-sulfonate is a useful research compound. Its molecular formula is C9H13NO5S and its molecular weight is 247.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Sulfobenzoic anhydride (1; 50.2 g, 0.270 mol) in 160 ml of absolute ethanol was stirred overnight. After the addition of 60 ml of 7N methanolic ammonia, the mixture was stirred for a further 2 hours and the resulting thick white reaction mixture was clarified by addition of 160 ml of methanol. The solution was diluted with ether (1.1 L) until no more solids precipitated, and the product was collected by filtration and air-dried overnight to give 60.6 g (91% yield) of (2).